![molecular formula C23H19NO5S B2954958 N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)-4-methylbenzenesulfonamide CAS No. 923165-72-4](/img/structure/B2954958.png)
N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)-4-methylbenzenesulfonamide
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Description
N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C23H19NO5S and its molecular weight is 421.47. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Probes for Biological Applications
One study described the synthesis of a fluorescent probe, closely related to the compound , which exhibits high selectivity to glutathione and cysteine among amino acids. This probe was demonstrated to be a reliable and specific tool for detecting these compounds in living cells, highlighting its potential in biological and medical research (Wei et al., 2013).
Anticancer and HIF-1 Pathway Inhibition
Research into the structure-activity relationship of 2,2-dimethyl-2H-chromene-based arylsulfonamide analogs, including compounds structurally similar to our compound of interest, has shown potential as novel small molecule inhibitors of the hypoxia-inducible factor-1 (HIF-1) pathway. These findings are significant in the context of developing new anticancer agents (Mun et al., 2012).
Photodynamic Therapy Applications
A study focused on the synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups, demonstrating high singlet oxygen quantum yield. Such compounds are of great interest for photodynamic therapy applications, especially in the treatment of cancer (Pişkin et al., 2020).
Antibacterial Activity
Another research avenue explores the antibacterial effects of synthesized derivatives of 4-hydroxy-chromen-2-one, a compound related to the one . This study reported high levels of bacteriostatic and bactericidal activity, underlining the potential of these compounds in developing new antibacterial agents (Behrami & Dobroshi, 2019).
Synthesis and Characterization
Further studies have focused on the synthesis, structural characterizations, and the exploration of electrochemical and spectroelectrochemical properties of novel metallophthalocyanines and benzensulfonamides. These studies contribute to a deeper understanding of the compound's chemical behavior and potential applications in various scientific and industrial fields (Kantekin et al., 2015).
Properties
IUPAC Name |
N-[2-(2-methoxyphenyl)-4-oxochromen-6-yl]-4-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19NO5S/c1-15-7-10-17(11-8-15)30(26,27)24-16-9-12-22-19(13-16)20(25)14-23(29-22)18-5-3-4-6-21(18)28-2/h3-14,24H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXWAMMTUVLLSEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OC(=CC3=O)C4=CC=CC=C4OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.